Cas no 364793-76-0 (4-(5-Bromothiophen-2-Yl)MethylMorpholine)

• Product Name: 4-(5-Bromothiophen-2-Yl)MethylMorpholine
• CAS No: 364793-76-0
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• MDL: MFCD11506356
• CID: 297301
• PubChem ID: 21914272
• Update Time: 2025-06-09

4-(5-Bromothiophen-2-Yl)MethylMorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[(5-bromo-2-thienyl)methyl]-
• 4-[(5-Bromothien-2-yl)methyl]morpholine
• 4-[(5-bromothiophen-2-yl)methyl]morpholine
• 5-BROMO-2-(MORPHOLIN-4-YLMETHYL)THIOPHENE
• AG-F-27111
• CC73410
• CTK4H6527
• MolPort-009-013-732
• SBB102523
• SureCN1928227
• A1-04560
• 4-(5-Bromo-thiophen-2-ylmethyl)-morpholine
• XTTAOCHKCUOJFW-UHFFFAOYSA-N
• 4-((5-Bromothiophen-2-yl)methyl)morpholine
• FT-0719255
• 4-[(5-bromo-2-thienyl)methyl]morpholine
• AKOS010997844
• 364793-76-0
• SCHEMBL1928227
• 4-(5-Bromothiophen-2-ylmethyl)morpholine
• 4-(5-Bromothien-2-ylmethyl)morpholine
• MS-22672
• E90480
• SY286039
• MFCD11506356
• CS-0194267
• DTXSID60619995
• DB-069381
• 4-(5-Bromothiophen-2-Yl)MethylMorpholine

• MDL： MFCD11506356
• Inchi： 1S/C9H12BrNOS/c10-9-2-1-8(13-9)7-11-3-5-12-6-4-11/h1-2H,3-7H2
• InChI Key： XTTAOCHKCUOJFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCOCC2)S1

Computed Properties

• Exact Mass: 260.98200
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71000
• LogP: 2.28070

Additional information on 4-(5-Bromothiophen-2-Yl)MethylMorpholine

Introduction to 4-(5-Bromothiophen-2-Yl)MethylMorpholine (CAS No. 364793-76-0)

4-(5-Bromothiophen-2-Yl)MethylMorpholine, identified by its Chemical Abstracts Service (CAS) number 364793-76-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiophene ring substituted with a bromine atom at the 5-position and an ethylmethylmorpholine moiety at the 2-position, making it a versatile scaffold for further chemical modifications and functionalization.

The synthesis and exploration of 4-(5-Bromothiophen-2-Yl)MethylMorpholine have garnered considerable attention in recent years due to its promising pharmacological properties. Morpholine derivatives are known for their role as intermediates in the development of drugs targeting various diseases, including neurological disorders, infectious diseases, and inflammatory conditions. The presence of the bromothiophene ring enhances the compound's reactivity, allowing for further derivatization and optimization to improve its pharmacokinetic and pharmacodynamic profiles.

In the context of modern drug discovery, 4-(5-Bromothiophen-2-Yl)MethylMorpholine has been investigated for its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and analgesic properties, making it a valuable candidate for further development in the field of pain management.

Recent advancements in computational chemistry and molecular modeling have further illuminated the therapeutic potential of 4-(5-Bromothiophen-2-Yl)MethylMorpholine. These techniques have enabled scientists to predict the interactions between this compound and biological receptors with high precision, facilitating the design of more effective derivatives. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow for rapid screening of large libraries of compounds and identification of promising candidates for experimental validation.

The bromine substituent in the thiophene ring of 4-(5-Bromothiophen-2-Yl)MethylMorpholine plays a crucial role in its chemical behavior. Brominated heterocycles are known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental transformations in organic synthesis. These reactions allow for the introduction of diverse functional groups onto the molecule, expanding its pharmacological repertoire. The ability to modify the thiophene ring through such reactions makes 4-(5-Bromothiophen-2-Yl)MethylMorpholine a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Moreover, 4-(5-Bromothiophen-2-Yl)MethylMorpholine has been explored in combination therapies aimed at synergistic effects with other drugs. The morpholine core is known to enhance drug solubility and bioavailability, while the bromothiophene moiety contributes to targeted interactions with biological pathways. Such combinations have shown promise in preclinical studies, where they demonstrate improved efficacy compared to single-agent treatments. This underscores the importance of 4-(5-Bromothiophen-2-Yl)MethylMorpholine as a key component in multifaceted drug development strategies.

The pharmaceutical industry continues to invest in research aimed at optimizing 4-(5-Bromothiophen-2-Yl)MethylMorpholine derivatives for clinical use. Efforts focus on improving metabolic stability, reducing off-target effects, and enhancing overall therapeutic efficacy. Techniques such as structure-activity relationship (SAR) studies and high-throughput screening are employed to identify modifications that enhance the compound's profile. These endeavors highlight the ongoing relevance of 4-(5-Bromothiophen-2-Yl)MethylMorpholine in advancing drug discovery initiatives.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic solutions. 4-(5-Bromothiophen-2-Yl)MethylMorpholine stands out as a compound with significant untapped potential due to its unique structural features and biological activities. Continued research into this molecule promises to yield new insights into its pharmacological properties and applications across various therapeutic areas. The intersection of synthetic chemistry, computational biology, and pharmacology ensures that compounds like 4-(5-Bromothiophen-2-Yl)MethylMorpholine will remain at the forefront of medicinal research for years to come.